Cas no 2171912-88-0 (tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171912-88-0
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5566626
• PubChem ID: 165596639
• Update Time: 2025-08-05

tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[amino(phenyl)methyl]-4-hydroxypiperidine-1-carboxylate
• EN300-1639356
• 2171912-88-0
• tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-11-9-17(21,10-12-19)14(18)13-7-5-4-6-8-13/h4-8,14,21H,9-12,18H2,1-3H3
• InChI Key： XFMATFMKAAPDNL-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC=CC=2)N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2171912-88-0)

Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate, identified by its CAS number 2171912-88-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino(phenyl)methyl side chain, and a 4-hydroxypiperidine-1-carboxylate moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate have been the focus of several recent studies aimed at exploring its pharmacological potential. Piperidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The introduction of functional groups such as the amino and hydroxyl substituents in this compound enhances its interaction with biological targets, making it a promising candidate for drug development.

In recent years, there has been growing interest in the development of novel piperidine-based drugs due to their favorable pharmacokinetic properties and low toxicity profiles. The tert-butyl group in Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate not only contributes to the steric hindrance around the piperidine ring but also influences the solubility and metabolic stability of the compound. These factors are crucial in determining its efficacy and safety as a potential therapeutic agent.

The pharmacological activity of Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate has been investigated in various preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in pain signaling and neuroinflammation. The amino(phenyl)methyl side chain is particularly important for its interaction with target proteins, while the hydroxypiperidine moiety enhances its binding affinity. These findings suggest that Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate may have therapeutic potential in conditions such as chronic pain and neurodegenerative diseases.

The chemical synthesis of Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate involves multi-step reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce the desired functional groups with high precision. These advancements not only improve the accessibility of the compound for research purposes but also pave the way for its future clinical development.

The biological evaluation of Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate has revealed several interesting properties that make it a valuable tool for drug discovery. In vitro studies have demonstrated its ability to modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, preliminary in vivo studies suggest that this compound may have neuroprotective effects, making it a potential candidate for treating neurological disorders.

The structural diversity of piperidine derivatives continues to inspire new research opportunities in medicinal chemistry. By modifying different parts of the molecule, chemists can fine-tune its biological activity and optimize its pharmacokinetic properties. The case of Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate exemplifies how structural innovation can lead to the discovery of novel therapeutic agents with significant clinical benefits.

In conclusion, Tert-butyl 4-amino(phenyl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2171912-88-0) is a promising compound with potential applications in pharmaceuticals. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of piperidine derivatives continues to grow, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.